Ethyl 3-(4-(ethylamino)-3-nitro-N-(pyridin-2-yl)benzamido)propanoate

• IUPAC Name: ethyl 3-[[4-(ethylamino)-3-nitrobenzoyl]-pyridin-2-ylamino]propanoate
• InChI: InChI=1S/C19H22N4O5/c1-3-20-15-9-8-14(13-16(15)23(26)27)19(25)22(12-10-18(24)28-4-2)17-7-5-6-11-21-17/h5-9,11,13,20H,3-4,10,12H2,1-2H3
• InChI Key: LAXHIELHMGBXNQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)C(=O)N(CCC(=O)OCC)C2=CC=CC=N2)[N+](=O)[O-]
• Molecular Formula: C19H22N4O5
• Molecular Weight: 386.4 g/mol
• CAS No.: 1260817-88-6

Description

Ethyl 3-(4-(ethylamino)-3-nitro-N-(pyridin-2-yl)benzamido)propanoate is a chemical compound used as an intermediate in the synthesis of pharmaceuticals.

Synthesis Analysis

This compound is designed using 4-(methylamino)-3-nitrobenzoic acid as a starting material and is obtained via a multiple synthesis route. It is also used in the preparation of Dabigatran, a medication used to treat and prevent blood clots.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by IR, 1H NMR, and single crystal X-ray crystallography. The benzene ring in the compound is twisted by 63.29 (15)° with respect to the pyridine ring.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 333.303, a density of 1.3±0.1 g/cm3, a boiling point of 443.1±45.0 °C at 760 mmHg, and a melting point of 106 °C.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Liu et al. (2019) described the synthesis of a related compound, ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate, and its structural characterization. This compound showed potential anti-cancer activity against human gastric cancer cell lines (Liu et al., 2019).

Pharmaceutical Synthesis

• Various studies have focused on the synthesis of Dabigatran Etexilate, a drug used for thromboembolic diseases. Ethyl 3-(4-(ethylamino)-3-nitro-N-(pyridin-2-yl)benzamido)propanoate is a key intermediate in these syntheses:
  • Huansheng (2013) and Bohua (2012) discussed different synthesis methods, emphasizing improvements in yield and industrial applicability (Huansheng, 2013); (Bohua, 2012).
  • Ya-juan (2012) also worked on synthesizing Dabigatran Etexilate Mesylate, an improvement over the existing methods with higher yield and simpler purification processes (Ya-juan, 2012).

Crystallography

• The crystal structure of a similar compound, Dabigatran Etexilate Tetrahydrate, was analyzed by Liu et al. (2012), providing insights into molecular interactions and configurations (Liu et al., 2012).

Biochemical Applications

• Liu et al. (1996) synthesized various derivatives of pyridine-2-carboxaldehyde thiosemicarbazone, which showed potential as inhibitors of CDP reductase activity and had cytotoxicity against L1210 leukemia (Liu et al., 1996).

Fluorescence Derivatisation

• Frade et al. (2007) explored the use of a related compound for fluorescent derivatisation of amino acids. This work demonstrated the potential of such compounds in biological assays due to their strong fluorescence characteristics (Frade et al., 2007).

Safety and Hazards

This compound may cause irritation, sensitization, and other adverse effects if inhaled, ingested, or in contact with skin.

Future Directions

The compound has shown in vitro anti-cancer activity against three human gastric cancer cell lines SGC-790, MKN-4, and MKN45. This suggests potential future directions in cancer research and treatment.

Mechanism of Action

Target of Action

It’s structurally similar to other compounds that have been studied for their anti-cancer activity .

Mode of Action

It’s known that the compound forms hydrogen bonds and c—h…π interactions in the crystal structure , which could potentially influence its interaction with biological targets.

Biochemical Pathways

It’s known that the compound has been designed using 4-(methylamino)-3-nitrobenzoic acid as a starting material , which could suggest potential involvement in nitric oxide-related pathways.

Result of Action

The compound has been studied for its in vitro anti-cancer activity against three human gastric cancer cell lines SGC-790, MKN-4, and MKN45 . .

Action Environment

It’s known that the compound forms slabs parallel to the ac plane in the crystal structure , which could potentially influence its stability under different environmental conditions.

Biochemical Analysis

Biochemical Properties

Ethyl 3-(4-(ethylamino)-3-nitro-N-(pyridin-2-yl)benzamido)propanoate plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. This compound has been shown to interact with various biomolecules, including enzymes involved in metabolic pathways and proteins associated with cellular signaling . The nature of these interactions often involves hydrogen bonding and π-π interactions, which facilitate the binding of the compound to its target molecules . These interactions can modulate the activity of enzymes and proteins, thereby influencing various biochemical processes.

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . In particular, it has shown anti-cancer activity by inducing apoptosis in cancer cells and inhibiting cell proliferation . The compound’s impact on gene expression involves the upregulation of pro-apoptotic genes and the downregulation of genes associated with cell survival . Additionally, it affects cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in metabolic flux and energy production .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound binds to specific enzymes and proteins through hydrogen bonds and π-π interactions, which can either inhibit or activate their activity . This binding can lead to the inhibition of enzymes involved in cell proliferation and the activation of enzymes that promote apoptosis . Additionally, the compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell survival and apoptosis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound remains stable under specific conditions, but it can degrade over time when exposed to light, heat, or oxidative stress . Long-term exposure to the compound has been associated with sustained anti-cancer effects, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to effectively inhibit tumor growth and induce apoptosis without causing significant toxicity . At higher doses, the compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy in inhibiting tumor growth plateaus at a certain dosage, beyond which no additional benefits are observed .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these pathways . The compound can modulate the activity of enzymes involved in glycolysis, the tricarboxylic acid cycle, and oxidative phosphorylation . These interactions can lead to changes in metabolic flux and the levels of key metabolites, thereby influencing cellular energy production and overall metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported into cells via membrane transporters and can bind to intracellular proteins that facilitate its distribution to various cellular compartments . This localization is crucial for the compound’s activity, as it needs to reach its target sites within the cell to exert its effects .

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity and function . The compound has been found to localize in specific cellular compartments, including the nucleus, mitochondria, and endoplasmic reticulum . This localization is facilitated by targeting signals and post-translational modifications that direct the compound to these compartments . The compound’s activity can be influenced by its localization, as it interacts with different biomolecules in each compartment to exert its effects .